Cas no 62004-38-0 (2-Butenamide, 2-cyano-N-(3-cyanophenyl)-3-hydroxy-)

2-Butenamide, 2-cyano-N-(3-cyanophenyl)-3-hydroxy- structure
62004-38-0 structure
Product name:2-Butenamide, 2-cyano-N-(3-cyanophenyl)-3-hydroxy-
CAS No:62004-38-0
MF:C12H9N3O2
MW:227.218762159348
CID:460881
PubChem ID:71390691

2-Butenamide, 2-cyano-N-(3-cyanophenyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenamide, 2-cyano-N-(3-cyanophenyl)-3-hydroxy-
    • 2-cyano-N-(3-cyanophenyl)-3-hydroxybut-2-enamide
    • DTXSID70812591
    • 62004-38-0
    • Inchi: InChI=1S/C12H9N3O2/c1-8(16)11(7-14)12(17)15-10-4-2-3-9(5-10)6-13/h2-5,16H,1H3,(H,15,17)
    • InChI Key: KUBNWMCSNCGMBO-UHFFFAOYSA-N
    • SMILES: CC(=C(C#N)C(=O)NC1=CC=CC(=C1)C#N)O

Computed Properties

  • Exact Mass: 227.06957
  • Monoisotopic Mass: 227.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 96.9Ų

Experimental Properties

  • PSA: 96.91

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